Cas no 573926-13-3 (Cytidine, N-(benzo[b]thien-2-ylcarbonyl)-2',3'-dideoxy-5-fluoro-)

Cytidine, N-(benzo[b]thien-2-ylcarbonyl)-2',3'-dideoxy-5-fluoro- structure
573926-13-3 structure
Product Name:Cytidine, N-(benzo[b]thien-2-ylcarbonyl)-2',3'-dideoxy-5-fluoro-
CAS No:573926-13-3
MF:C18H16FN3O4S
MW:389.40074634552
CID:1604460
Update Time:2024-09-13

Cytidine, N-(benzo[b]thien-2-ylcarbonyl)-2',3'-dideoxy-5-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Cytidine, N-(benzo[b]thien-2-ylcarbonyl)-2',3'-dideoxy-5-fluoro-
    • Cytidine, N-(benzo[b]thien-2-ylcarbonyl)-2',3'-dideoxy-5-fluoro- (9CI)
    • Inchi: 1S/C18H16FN3O4S/c19-12-8-22(15-6-5-11(9-23)26-15)18(25)21-16(12)20-17(24)14-7-10-3-1-2-4-13(10)27-14/h1-4,7-8,11,15,23H,5-6,9H2,(H,20,21,24,25)/t11-,15+/m0/s1
    • InChI Key: IVYWDYYRZNGZMF-XHDPSFHLSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C=C(F)C(NC(C3SC4=CC=CC=C4C=3)=O)=NC2=O)CC1

Computed Properties

  • Exact Mass: 389.08468

Experimental Properties

  • Density: 1.59±0.1 g/cm3(Predicted)
  • PSA: 91.23
  • pka: 7.24±0.40(Predicted)
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